7-methoxy-4,8-dimethyl-3-(3-morpholino-3-oxopropyl)-2H-chromen-2-one

• Molecular Formula: C19H23NO5
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 7-methoxy-4,8-dimethyl-3-(3-morpholin-4-yl-3-oxopropyl)chromen-2-one
• InChI: InChI=1S/C19H23NO5/c1-12-14-4-6-16(23-3)13(2)18(14)25-19(22)15(12)5-7-17(21)20-8-10-24-11-9-20/h4,6H,5,7-11H2,1-3H3
• InChI Key: KOOFZNMXBZSCNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OC)CCC(=O)N3CCOCC3

Description

7-METHOXY-4,8-DIMETHYL-3-[3-(MORPHOLIN-4-YL)-3-OXOPROPYL]-2H-CHROMEN-2-ONE is a complex organic compound belonging to the class of chromen-2-ones This compound is characterized by the presence of a methoxy group, dimethyl groups, and a morpholinyl oxopropyl side chain attached to the chromen-2-one core

Preparation Methods

The synthesis of 7-METHOXY-4,8-DIMETHYL-3-[3-(MORPHOLIN-4-YL)-3-OXOPROPYL]-2H-CHROMEN-2-ONE involves multiple steps, including the formation of the chromen-2-one core and the subsequent introduction of the substituents. One common synthetic route involves the reaction of 7-methoxy-4,8-dimethyl-2H-chromen-2-one with 3-(morpholin-4-yl)-3-oxopropyl bromide in the presence of a base such as potassium carbonate (K2CO3) at room temperature . Industrial production methods may involve optimization of reaction conditions, such as temperature, solvent, and catalyst, to achieve higher yields and purity.

Chemical Reactions Analysis

7-METHOXY-4,8-DIMETHYL-3-[3-(MORPHOLIN-4-YL)-3-OXOPROPYL]-2H-CHROMEN-2-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to yield reduced derivatives.

Substitution: The methoxy and morpholinyl groups can be substituted with other functional groups using appropriate reagents and conditions. For example, nucleophilic substitution reactions can be performed using nucleophiles like amines or thiols.

Scientific Research Applications

7-METHOXY-4,8-DIMETHYL-3-[3-(MORPHOLIN-4-YL)-3-OXOPROPYL]-2H-CHROMEN-2-ONE has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It exhibits biological activities such as antimicrobial, antiviral, and anticancer properties, making it a potential candidate for drug development and therapeutic applications.

Medicine: The compound is studied for its potential use in the treatment of various diseases, including cancer, infectious diseases, and inflammatory conditions.

Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 7-METHOXY-4,8-DIMETHYL-3-[3-(MORPHOLIN-4-YL)-3-OXOPROPYL]-2H-CHROMEN-2-ONE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other proteins, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects. Additionally, the compound may interact with cellular signaling pathways, such as the MAPK pathway, to exert its biological effects .

Comparison with Similar Compounds

7-METHOXY-4,8-DIMETHYL-3-[3-(MORPHOLIN-4-YL)-3-OXOPROPYL]-2H-CHROMEN-2-ONE can be compared with other similar compounds, such as:

Coumarin: The parent compound of chromen-2-ones, known for its anticoagulant and antimicrobial properties.

Warfarin: A well-known anticoagulant derived from coumarin, used in the prevention and treatment of thromboembolic disorders.

Dicoumarol: Another anticoagulant similar to warfarin, used in the treatment of blood clotting disorders.

7-Methoxy-6-[3-(morpholin-4-yl)propoxy]-3-(prop-2-yn-1-yl)quinazolin-4(3H)-one: A compound with a similar structure, known for its cytotoxic activity against cancer cell lines.

The uniqueness of 7-METHOXY-4,8-DIMETHYL-3-[3-(MORPHOLIN-4-YL)-3-OXOPROPYL]-2H-CHROMEN-2-ONE lies in its specific combination of functional groups, which confer distinct chemical and biological properties.